
Technical Monograph: 4-Octadecylaniline

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: 4-Octadecylaniline

CAS No.: 114235-67-5

Cat. No.: B039032 Get Quote

Physicochemical Characterization and Structural Applications

Executive Summary
4-Octadecylaniline (also known as p-octadecylaniline or 4-stearylaniline) is an amphiphilic

building block critical to surface science and organic electronics. Distinguished by its dual

nature—a reactive aniline head group and a hydrophobic C18 alkyl tail—it serves as a primary

precursor for self-assembled monolayers (SAMs), corrosion inhibitors, and supramolecular

liquid crystals. This guide provides a definitive reference for its molecular weight, synthesis

protocols, and validation methodologies.

Part 1: Molecular Identity & Physicochemical
Properties
Fundamental Constants
The precise molecular weight is essential for stoichiometric calculations in monolayer

formation, where packing density is governed by the molar concentration of the dipping

solution.
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Property Value Notes

IUPAC Name 4-octadecylaniline

CAS Number 114235-67-5

Verify against specific isomer;

often confused with N-

octadecyl isomer.

Molecular Formula

Molecular Weight 345.61 g/mol Average mass

Monoisotopic Mass 345.3396 Da
For Mass Spectrometry

(HRMS)

Appearance White to off-white waxy solid
Crystalline flakes upon

recrystallization

Melting Point 59–63 °C
Dependent on purity and

polymorph

Solubility
Soluble in CHCl

, THF, Toluene

Insoluble in water; sparingly

soluble in EtOH

Structural Analysis
The molecule consists of a rigid phenyl ring substituted at the para positions. This linearity is

crucial for Van der Waals interactions between alkyl chains in solid-state packing.

Head Group: Primary amine (

) – Provides chemical anchoring (e.g., to gold, ITO, or via diazotization).

Tail Group: Octadecyl chain (

) – Provides hydrophobic shielding and drives self-assembly via methylene interdigitation.

Part 2: Synthesis & Purification Protocols[1]
Strategic Synthesis Route
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While direct alkylation of aniline is possible, it often leads to poly-substitution or N-alkylation.

The Nitration-Reduction pathway from octadecylbenzene is the industry standard for high-

purity para-isomer synthesis.

Reaction Scheme:

Nitration: Electrophilic aromatic substitution of octadecylbenzene using mixed acid (

). The bulky alkyl group directs the nitro group primarily to the para position.

Reduction: Catalytic hydrogenation (

) or chemical reduction (

) converts the nitro group to an amine.

Experimental Workflow (Diagram)

Octadecylbenzene
(C24H42)
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Isomer Purification Reduction
(H2, Pd/C, EtOH)

Hydrogenation 4-Octadecylaniline
(C24H43N)

Workup & Cryst.

Click to download full resolution via product page

Figure 1: Two-step synthesis pathway ensuring para-regioselectivity.

Purification (The "Self-Validating" Step)
The long alkyl chain imparts a "waxy" character that can trap impurities.

Crude Workup: Filter catalyst (if Pd/C used). Evaporate solvent.[1][2]

Recrystallization: Use Ethanol/Hexane (9:1). Dissolve hot, cool slowly to 4°C. The para-

isomer crystallizes as distinct plates, while ortho-isomers often remain in the mother liquor.

Validation: Check Melting Point. A sharp range (59–61°C) indicates high purity. A broad

range (<55°C) suggests isomer contamination.

Part 3: Analytical Characterization
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To ensure scientific integrity, the synthesized material must be validated using the following

spectroscopic fingerprints.

Proton NMR ( H NMR)
Solvent: CDCl

, 400 MHz

Shift (

, ppm)
Multiplicity Integration Assignment

Structural
Context

6.95
Doublet (

Hz)
2H

Ar-H (meta to

)

Ortho to alkyl

chain

6.62
Doublet (

Hz)
2H

Ar-H (ortho to

)

Shielded by

amine

3.50 Broad Singlet 2H Exchangeable w/

2.48 Triplet 2H
Ar-

-R
Benzylic protons

1.55 Multiplet 2H

Ar-

-

-R

-methylene

1.25 Strong Multiplet 30H Bulk Chain Hydrophobic

backbone

0.88 Triplet 3H Terminal Chain end

Mass Spectrometry (MS)
Technique: ESI+ or EI.

Target Ion:
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or

.

Diagnostic: Look for the molecular ion peak at m/z 345.3 (EI) or 346.3 (ESI, M+H).

Fragmentation: A characteristic tropylium-like fragment (Ar-

) often appears at m/z 106.

Part 4: Applications in Surface Science &
Electronics[7][8]
Self-Assembled Monolayers (SAMs)
4-Octadecylaniline is a "Janus" molecule used to modify electrode surfaces (e.g., Gold, ITO,

Graphene).

Mechanism: The amine group coordinates to the surface (or is converted to a diazonium salt

for covalent grafting), while the C18 tail aligns vertically.

Function:

Work Function Tuning: The dipole of the amine/aryl interface shifts the vacuum level of the

electrode.

Passivation: The dense C18 layer blocks moisture and ions, preventing corrosion.

Organic Field-Effect Transistors (OFETs)
Used as a surface treatment for the dielectric layer. The hydrophobic tail reduces charge

trapping at the interface, significantly improving charge carrier mobility in the semiconductor

layer (e.g., Pentacene deposited on top).

Experimental Protocol: SAM Formation on Gold
Substrate Prep: Clean Au substrate with UV/Ozone (20 min).

Solution: Prepare 1 mM 4-octadecylaniline in anhydrous Ethanol.
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Deposition: Immerse substrate for 24 hours at room temperature in a sealed container

(exclude

to prevent amine oxidation).

Rinse: Rinse copiously with pure Ethanol, then Hexane.

Dry: Blow dry with

stream.

Gold / ITO Substrate

Amine Head (-NH2)
Anchoring Group

Coordination/Grafting

Phenyl Ring
Rigid Linker

C18 Alkyl Chain
Hydrophobic Barrier

Van der Waals Packing

Click to download full resolution via product page

Figure 2: Structural hierarchy of 4-octadecylaniline SAM on a conductive substrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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